Cas no 143094-64-8 (2-(4-methylphenoxy)butanoic acid)

• Product Name: 2-(4-methylphenoxy)butanoic acid
• CAS No: 143094-64-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD03422244
• CID: 1067982
• PubChem ID: 3429311
• Update Time: 2025-07-15

2-(4-methylphenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-p-Tolyloxy-butyric acid
• 2-p-Tolyloxy-buttersaeure
• AC1MP468
• ACMC-1C703
• ARONIS009701
• Butanoic acid, 2-(4-methylphenoxy)-
• SBB009321
• SureCN1171344
• 2-(p-Tolyloxy)butanoic acid
• BBL014317
• VS-04266
• AKOS016342187
• STK347605
• 2-(4-methylphenoxy)butanoic acid
• MFCD03422244
• DTXSID60392392
• SCHEMBL1171344
• CS-0215214
• AKOS000103684
• 143094-64-8
• EN300-228626
• ALBB-000858

• MDL： MFCD03422244
• Inchi： 1S/C11H14O3/c1-3-10(11(12)13)14-9-6-4-8(2)5-7-9/h4-7,10H,3H2,1-2H3,(H,12,13)
• InChI Key： NDJKTFBUSVQYJD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.114
• Boiling Point: 317°C at 760 mmHg
• Flash Point: 120.9°C
• Refractive Index: 1.522
• PSA: 46.53

2-(4-methylphenoxy)butanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(4-methylphenoxy)butanoic acid

2-(4-methylphenoxy)butanoic acid (CAS No. 143094-64-8): An Overview of Its Properties, Applications, and Recent Research

2-(4-methylphenoxy)butanoic acid (CAS No. 143094-64-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2-(4-methylphenoxy)butyric acid, is characterized by its unique molecular structure, which includes a butanoic acid moiety and a 4-methylphenoxy group. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 2-(4-methylphenoxy)butanoic acid is C₁₁H₁₄O₃, with a molecular weight of approximately 198.22 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and acetone. Its melting point is around 75-77°C, and it exhibits a pKa value of approximately 4.7, indicating its acidic nature.

In terms of chemical synthesis, 2-(4-methylphenoxy)butanoic acid can be prepared through several routes. One common method involves the esterification of 4-methylphenol with butyric acid followed by hydrolysis to yield the desired product. Another approach involves the reaction of 4-methylphenol with butyl bromide in the presence of a base, followed by hydrolysis to form the carboxylic acid. These synthetic pathways have been optimized to achieve high yields and purity, making the compound readily available for research and industrial applications.

The biological activity of 2-(4-methylphenoxy)butanoic acid has been the subject of numerous studies. Recent research has shown that this compound exhibits anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In addition, it has been found to possess antioxidant properties, which can help protect cells from oxidative stress and damage.

In the context of pharmaceuticals, 2-(4-methylphenoxy)butanoic acid has shown promise as a potential therapeutic agent for various inflammatory diseases. For instance, preclinical studies have demonstrated its efficacy in reducing inflammation in animal models of arthritis and colitis. These findings suggest that the compound could be developed into a novel drug for treating inflammatory conditions.

Beyond its anti-inflammatory and antioxidant properties, 2-(4-methylphenoxy)butanoic acid has also been investigated for its potential use in other therapeutic areas. Research has indicated that it may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary studies have suggested that the compound may have antitumor activity, although further research is needed to confirm these findings.

In the field of materials science, 2-(4-methylphenoxy)butanoic acid has found applications as a functional additive in polymer formulations. Its unique chemical structure allows it to improve the thermal stability and mechanical properties of polymers, making it valuable in the development of advanced materials for various industries.

The environmental impact of 2-(4-methylphenoxy)butanoic acid has also been studied to ensure its safe use in various applications. Research has shown that the compound is biodegradable under aerobic conditions and does not accumulate in the environment. This characteristic makes it an environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, 2-(4-methylphenoxy)butanoic acid (CAS No. 143094-64-8) is a multifaceted compound with a wide range of potential applications in chemistry, biology, pharmaceuticals, and materials science. Its unique chemical structure confers valuable properties such as anti-inflammatory, antioxidant, neuroprotective, and antitumor activities. Ongoing research continues to uncover new insights into its biological mechanisms and potential therapeutic uses, making it an exciting area of study for scientists and researchers worldwide.